Cas no 1269461-25-7 (2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine)

2,4-Dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine is a heterocyclic compound featuring a fused pyranopyrimidine core with two chlorine substituents at the 2- and 4-positions. This structure imparts significant reactivity, making it a versatile intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The dichloro substitution enhances electrophilic character, facilitating nucleophilic displacement reactions to yield diverse derivatives. Its rigid bicyclic framework contributes to stability while allowing for selective functionalization. The compound is valued for its role in constructing complex molecular architectures, including potential bioactive molecules. Careful handling is advised due to its reactivity, and storage under inert conditions is recommended to maintain purity.

2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine structure

1269461-25-7 structure

Product Name:2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine

CAS No:1269461-25-7

MF:C₇H₆Cl₂N₂O

MW:205.04133939743

MDL:MFCD18452006

CID:2101623

PubChem ID:54776351

Update Time:2025-10-15

2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,4-dichloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidine
- 2,4-dichloro-6,8-dihydro-5H-pyrano[3,4-d]pyrimidin
- 2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine
- MDL： MFCD18452006
- Inchi： 1S/C7H6Cl2N2O/c8-6-4-1-2-12-3-5(4)10-7(9)11-6/h1-3H2
- InChI Key： BDNFHGOSDKHGLO-UHFFFAOYSA-N
- SMILES： ClC1=C2C(COCC2)=NC(=N1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 170
Topological Polar Surface Area: 35

2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00115-100MG	2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine	1269461-25-7	95%	100MG	￥ 1,280.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00115-250MG	2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine	1269461-25-7	95%	250MG	￥ 2,052.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00115-500MG	2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine	1269461-25-7	95%	500MG	￥ 3,418.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00115-1G	2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine	1269461-25-7	95%	1g	￥ 5,121.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00115-5G	2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine	1269461-25-7	95%	5g	￥ 15,364.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00115-10G	2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine	1269461-25-7	95%	10g	￥ 25,608.00	2023-04-07
Enamine	EN300-2175714-0.05g	2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine	1269461-25-7	95%	0.05g	$505.0	2023-09-16
Enamine	EN300-2175714-0.1g	2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine	1269461-25-7	95%	0.1g	$660.0	2023-09-16
Enamine	EN300-2175714-0.25g	2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine	1269461-25-7	95%	0.25g	$942.0	2023-09-16
Enamine	EN300-2175714-0.5g	2,4-dichloro-5H,6H,8H-pyrano[3,4-d]pyrimidine	1269461-25-7	95%	0.5g	$1483.0	2023-09-16